Cas no 2034242-16-3 ((4-methylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: (4-methylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 2034242-16-3
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4634778
• Update Time: 2025-10-18

(4-methylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-METHYLPYRROLIDIN-3-YL)METHANOL HYDROCHLORIDE
• (4-methylpyrrolidin-3-yl)methanol hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-5-2-7-3-6(5)4-8;/h5-8H,2-4H2,1H3;1H
• InChI Key： ZERSGTCUMWGJDN-UHFFFAOYSA-N
• SMILES： C(C1CNCC1C)O.Cl

Experimental Properties

• Melting Point: 174-176℃

(4-methylpyrrolidin-3-yl)methanol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-methylpyrrolidin-3-yl)methanol hydrochloride

(4-methylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 2034242-16-3): A Comprehensive Overview

(4-methylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 2034242-16-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 3-(hydroxymethyl)-1-methylpyrrolidinium chloride, is a derivative of pyrrolidine and has gained attention due to its unique chemical properties and potential therapeutic applications.

The chemical structure of (4-methylpyrrolidin-3-yl)methanol hydrochloride consists of a pyrrolidine ring with a methyl group at the 4-position and a hydroxymethyl group at the 3-position, which is protonated to form the hydrochloride salt. This structure confers the compound with specific physical and chemical properties, making it suitable for various applications in medicinal chemistry and drug development.

In terms of physical properties, (4-methylpyrrolidin-3-yl)methanol hydrochloride is a white crystalline solid with a melting point of approximately 150°C. It is highly soluble in water and polar organic solvents, which facilitates its use in various chemical reactions and formulations. The compound's high solubility also enhances its bioavailability when used in pharmaceutical formulations.

The biological activity of (4-methylpyrrolidin-3-yl)methanol hydrochloride has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (4-methylpyrrolidin-3-yl)methanol hydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Furthermore, the compound has been investigated for its potential as a neuroprotective agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that (4-methylpyrrolidin-3-yl)methanol hydrochloride significantly reduced neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways that are critical for neuronal survival.

In addition to its therapeutic potential, (4-methylpyrrolidin-3-yl)methanol hydrochloride has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it an attractive starting material for the preparation of complex molecules with diverse biological activities. For example, chemists at Pfizer have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting viral replication processes.

The safety profile of (4-methylpyrrolidin-3-yl)methanol hydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (4-methylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 2034242-16-3) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.